Cas no 344326-41-6 (Carbonochloridothioic acid, S-(2-chlorophenyl) ester (9CI))

• Product Name: Carbonochloridothioic acid, S-(2-chlorophenyl) ester (9CI)
• CAS No: 344326-41-6
• MF: C₇H₄Cl₂OS
• MW: 207.077058792114
• CID: 5261965
• Update Time: 2025-06-13

Carbonochloridothioic acid, S-(2-chlorophenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonochloridothioic acid, S-(2-chlorophenyl) ester (9CI)

• Inchi： 1S/C7H4Cl2OS/c8-5-3-1-2-4-6(5)11-7(9)10/h1-4H
• InChI Key： YFMFZJAUEYLEFL-UHFFFAOYSA-N
• SMILES： C(Cl)(SC1=CC=CC=C1Cl)=O

Additional information on Carbonochloridothioic acid, S-(2-chlorophenyl) ester (9CI)

Research Briefing on Carbonochloridothioic acid, S-(2-chlorophenyl) ester (9CI) (CAS: 344326-41-6)

Carbonochloridothioic acid, S-(2-chlorophenyl) ester (9CI) (CAS: 344326-41-6) is a specialized chemical compound with potential applications in the fields of chemical biology and pharmaceutical research. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a compound of interest for drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, highlighting its chemical properties, synthetic pathways, and emerging applications.

The compound, with the molecular formula C7H4Cl2OS, belongs to the class of thiocarbonic acid derivatives. Its unique structure, featuring a chlorophenyl ester group, has drawn attention for its potential as a building block in the synthesis of more complex molecules. Recent synthetic methodologies have explored efficient routes to produce Carbonochloridothioic acid, S-(2-chlorophenyl) ester with high purity and yield, which is critical for its application in further chemical transformations.

In terms of reactivity, studies have demonstrated that this compound can undergo nucleophilic substitution reactions, making it a versatile intermediate in organic synthesis. Researchers have utilized it in the preparation of thioesters and other sulfur-containing compounds, which are often key motifs in bioactive molecules. The presence of the chlorine atom at the ortho position of the phenyl ring has been noted to influence the compound's reactivity, offering opportunities for regioselective modifications.

Preliminary biological evaluations have indicated that Carbonochloridothioic acid, S-(2-chlorophenyl) ester may exhibit inhibitory effects against certain enzymes, suggesting potential therapeutic applications. For instance, recent in vitro studies have explored its interaction with cysteine proteases, a class of enzymes implicated in various diseases. While the exact mechanism of action remains under investigation, these findings underscore the compound's relevance in medicinal chemistry.

Despite these promising aspects, challenges remain in fully elucidating the compound's pharmacological profile and optimizing its synthetic accessibility. Future research directions may include detailed structure-activity relationship (SAR) studies, as well as investigations into its pharmacokinetics and toxicity. Such efforts will be essential to determine its viability as a lead compound in drug development.

In conclusion, Carbonochloridothioic acid, S-(2-chlorophenyl) ester (9CI) (CAS: 344326-41-6) represents a chemically intriguing and biologically relevant molecule. Continued research into its properties and applications holds promise for advancing both synthetic chemistry and pharmaceutical science. This briefing underscores the importance of further interdisciplinary collaboration to unlock the full potential of this compound.